N-[[(5-chloro-2-benzothiazolyl)-thio]-phenyl-acetyl]-l-cysteine

• IUPAC Name: (2R)-2-[[2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-2-phenylacetyl]amino]-3-sulfanylpropanoic acid
• InChI: InChI=1S/C18H15ClN2O3S3/c19-11-6-7-14-12(8-11)21-18(26-14)27-15(10-4-2-1-3-5-10)16(22)20-13(9-25)17(23)24/h1-8,13,15,25H,9H2,(H,20,22)(H,23,24)/t13-,15?/m0/s1
• InChI Key: VOWIUTIDACTQDT-CFMCSPIPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NC(CS)C(=O)O)SC2=NC3=C(S2)C=CC(=C3)Cl
• Isomeric SMILES: C1=CC=C(C=C1)C(C(=O)N[C@@H](CS)C(=O)O)SC2=NC3=C(S2)C=CC(=C3)Cl
• Molecular Formula: C18H15ClN2O3S3
• Molecular Weight: 439.0 g/mol

Description

N-[[(5-chloro-2-benzothiazolyl)-thio]-phenyl-acetyl]-l-cysteine is a useful research compound. Its molecular formula is C18H15ClN2O3S3 and its molecular weight is 439.0 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Collagenase Inhibition : Clark, Wei, and Grant (1985) found that N-[[(5-chloro-2-benzothiazolyl)thiolphenyllacetyll-L-cysteine (WY-45,368) is a potent inhibitor of human skin fibroblast collagenase, showing specificity for mammalian collagenase without inhibiting other metalloproteinases, suggesting its potential application in conditions involving collagenase activity (Clark, Wei, & Grant, 1985).

• Acetylation in Mercapturic Acid Synthesis : Green and Elce (1975) investigated an acetyltransferase in rat liver and kidney that catalyzes the N-acetylation of thioethers of L-cysteine. This enzyme is likely involved in the acetylation step of mercapturic acid synthesis, indicating a role in amino acid metabolism and potentially the metabolism of N-[[(5-chloro-2-benzothiazolyl)-thio]-phenyl-acetyl]-L-cysteine (Green & Elce, 1975).

• Osteoarthritis Treatment Potential : Caccese et al. (1991) discussed the effects of WY-46,135 ((+)-N-[[(5-chloro-2-benzothiazolyl)thio]phenyl]acetyl]-L-cysteine) on collagenase activity and neutral protease activity in the context of osteoarthritis treatment. This compound inhibited both collagenase and neutral protease activities and blocked IL-1 stimulated release of metalloproteases from articular chondrocytes (Caccese et al., 1991).

• Potential Antitumor Agents : Paul and Korytnyk (1976) synthesized cysteine derivatives with diazo ketone and chloro ketone functions, exploring their potential as antitumor agents. This research indicates the possibility of using such compounds, including N-[[(5-chloro-2-benzothiazolyl)-thio]-phenyl-acetyl]-L-cysteine, in cancer treatment (Paul & Korytnyk, 1976).

• Antioxidant Defense in Plants : Colak et al. (2019) studied the role of N-acetylcysteine in alleviating heavy metal stress in wheat roots. The findings suggest that derivatives of cysteine, such as N-acetylcysteine, can support antioxidant defense systems in plants under environmental stress, implying a similar role for N-[[(5-chloro-2-benzothiazolyl)-thio]-phenyl-acetyl]-L-cysteine (Colak et al., 2019).